Cas no 2580240-40-8 (5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid
• CAS No: 2580240-40-8
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• CID: 5661414
• PubChem ID: 165895445
• Update Time: 2025-06-13

5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580240-40-8
• 5-{[(tert-butoxy)carbonyl]amino}-2-(thiomorpholin-4-yl)benzoic acid
• EN300-27723067
• 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid

• Inchi： 1S/C16H22N2O4S/c1-16(2,3)22-15(21)17-11-4-5-13(12(10-11)14(19)20)18-6-8-23-9-7-18/h4-5,10H,6-9H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： WIDNKFNJMLNLDA-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC(=CC=2C(=O)O)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 338.13002836g/mol
• Monoisotopic Mass: 338.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid

Introduction to 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid (CAS No. 2580240-40-8)

5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid (CAS No. 2580240-40-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, an amino functionality, and a thiomorpholine moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tert-butoxycarbonyl (Boc) group in 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid serves as a protecting group for the amino functionality, allowing for selective chemical reactions and synthetic manipulations. This feature is particularly valuable in the synthesis of complex molecules and the development of drug candidates, where precise control over functional groups is essential.

The thiomorpholine moiety, on the other hand, imparts unique chemical and biological properties to the compound. Thiomorpholines are known for their ability to form stable complexes with metal ions and their potential as scaffolds for drug design. In recent studies, thiomorpholines have been explored for their anti-inflammatory, antiviral, and anticancer activities, making them attractive candidates for therapeutic applications.

In the context of medicinal chemistry, 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid has been investigated for its potential as a lead compound in the development of new drugs. Research has shown that compounds with similar structural features exhibit promising biological activities, including inhibition of specific enzymes and modulation of cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of thiomorpholine-containing compounds demonstrated potent inhibitory activity against a key enzyme involved in cancer progression.

The carboxylic acid functionality in 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid provides additional opportunities for chemical modification and conjugation. Carboxylic acids can be readily converted into various derivatives, such as esters, amides, and hydrazides, which can be used to enhance the solubility, stability, and bioavailability of the compound. This versatility makes it an attractive candidate for prodrug design and drug delivery systems.

In terms of synthetic accessibility, 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid can be synthesized through a multi-step process involving the protection of the amino group with Boc chloride, followed by the introduction of the thiomorpholine moiety via nucleophilic substitution or coupling reactions. The final step typically involves deprotection of the Boc group to reveal the free amino functionality. This synthetic route has been optimized in several research laboratories to achieve high yields and purity levels.

The biological evaluation of 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid has revealed its potential as a modulator of various biological processes. In vitro studies have shown that this compound can inhibit the activity of specific enzymes involved in inflammation and cancer pathways. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug development. Additionally, preliminary studies have indicated that this compound may exhibit cytotoxic effects against certain cancer cell lines, suggesting its potential as an anticancer agent.

To further explore the therapeutic potential of 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid, ongoing research is focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. These studies aim to identify key structural features that contribute to its biological activity and to develop more potent and selective analogs. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict binding modes and interactions with target proteins.

In conclusion, 5-{(tert-butoxy)carbonylamino}-2-(thiomorpholin-4-yl)benzoic acid (CAS No. 2580240-40-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound will likely yield valuable insights into its mechanisms of action and potential clinical applications.